Cas no 92267-23-7 (5'-Adenylic acid,8-bromo-2'-deoxy-, homopolymer (9CI))

5'-Adenylic acid,8-bromo-2'-deoxy-, homopolymer (9CI) structure
92267-23-7 structure
Product name:5'-Adenylic acid,8-bromo-2'-deoxy-, homopolymer (9CI)
CAS No:92267-23-7
MF:C10H13BrN5O6P
MW:410.117881536484
CID:809235
PubChem ID:124789

5'-Adenylic acid,8-bromo-2'-deoxy-, homopolymer (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Adenylic acid,8-bromo-2'-deoxy-, homopolymer (9CI)
    • poly(8-bromo-2'-deoxyadenylic acid)
    • 92267-23-7
    • 8-Bromo-9-(2-deoxy-5-O-phosphonopentofuranosyl)-9H-purin-6-amine
    • DTXSID10919275
    • Inchi: InChI=1S/C10H13BrN5O6P/c11-10-15-7-8(12)13-3-14-9(7)16(10)6-1-4(17)5(22-6)2-21-23(18,19)20/h3-6,17H,1-2H2,(H2,12,13,14)(H2,18,19,20)/t4-,5+,6?/m0/s1
    • InChI Key: QNKYBSSDLXRGGF-YRZWDFBDSA-N
    • SMILES: C1C(C(OC1N2C3=NC=NC(=C3N=C2Br)N)COP(=O)(O)O)O

Computed Properties

  • Exact Mass: 408.979
  • Monoisotopic Mass: 408.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 166Ų

Experimental Properties

  • Density: 2.48
  • Boiling Point: 791.7°Cat760mmHg
  • Flash Point: 432.6°C
  • Refractive Index: 1.898

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